Cas no 17061-19-7 (4-butyl-1H-pyrazole)

4-butyl-1H-pyrazole structure
4-butyl-1H-pyrazole structure
Product Name:4-butyl-1H-pyrazole
CAS No:17061-19-7
MF:C7H12N2
MW:124.183581352234
CID:1352839
PubChem ID:11240477
Update Time:2025-04-20

4-butyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-butyl-
    • 4-butyl-1H-pyrazole
    • EN300-1830991
    • 17061-19-7
    • SCHEMBL4630135
    • 4-n-butylpyrazole
    • Inchi: 1S/C7H12N2/c1-2-3-4-7-5-8-9-6-7/h5-6H,2-4H2,1H3,(H,8,9)
    • InChI Key: DVSRQKLUIJYVQE-UHFFFAOYSA-N
    • SMILES: N1C=C(C=N1)CCCC

Computed Properties

  • Exact Mass: 124.10016
  • Monoisotopic Mass: 124.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 73.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

4-butyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$707.0 2023-09-19
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$809.0 2023-09-19
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EN300-1830991-1.0g
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$1299.0 2023-06-03
Enamine
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$1650.0 2023-09-19
Enamine
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$3770.0 2023-06-03
Enamine
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$5590.0 2023-06-03
Enamine
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$842.0 2023-09-19
Enamine
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